Cas no 152558-62-8 (Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI))
152558-62-8 structure
Product Name:Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI)
CAS No:152558-62-8
MF:C10H14N2
MW:164.239671468735
CID:99199
Update Time:2022-09-23
Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI)
- (-)-NICOTINE-[METHYL-3H]
- (-)-[N-METHYL-3H]NICOTINE
- (-)-nicotine-(N-methyl-3H)
- 3-[(2S)-1-(tritiomethyl)pyrrolidin-2-yl]pyridine
-
- Inchi: 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1/i1T
- InChI Key: SNICXCGAKADSCV-ZCPMIHGASA-N
- SMILES: [C@H]1(CCCN1C[3H])C1=CN=CC=C1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 16.1
Experimental Properties
- Color/Form: liquid
- Flash Point: 17 °C
- Solubility: Not determined
Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Security Information
- Hazardous Material transportation number:UN 2910 7
- WGK Germany:1
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36
-
Hazardous Material Identification:
- Storage Condition:−20°C
Pyridine,3-[(2S)-1-(methyl-t)-2-pyrrolidinyl]- (9CI) Related Literature
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Peter M. Clayton,Carl A. Vas,Tam T. T. Bui,Alex F. Drake,Kevin McAdam Anal. Methods 2013 5 81
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Ji Yang,Yongkuan Chen,Zhihua Liu,Liu Yang,Jianguo Tang,Mingming Miao,Na Gan,Hui Li RSC Adv. 2019 9 1428
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Sofia Shkunnikova,Hendrik Zipse,Davor ?aki? Org. Biomol. Chem. 2021 19 854
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Samuel J. P. Marlton,Benjamin I. McKinnon,Boris Ucur,Alan T. Maccarone,William A. Donald,Stephen J. Blanksby,Adam J. Trevitt Faraday Discuss. 2019 217 453
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Devin J. Angevine,Kristine Joy Camacho,Javid Rzayev,Jason B. Benedict CrystEngComm 2022 24 6155
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